Cas no 55649-71-3 ((2E)-2-(acetylamino)but-2-enoic acid)

• Product Name: (2E)-2-(acetylamino)but-2-enoic acid
• CAS No: 55649-71-3
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 1594662
• PubChem ID: 5363298
• Update Time: 2025-04-21

(2E)-2-(acetylamino)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(acetylamino)but-2-enoic acid
• 2-(Acetylamino)-2-butenoic acid
• 2-acetamidobut-2-enoic acid
• SCHEMBL978856
• 2-Butenoic acid, 2-(acetylamino)-
• (2E)-2-(Acetylamino)-2-butenoic acid
• (2E)-2-(Acetylamino)-2-butenoic acid #
• RZLLYKKORUSDSK-HWKANZROSA-N
• 55649-71-3

• Inchi： 1S/C6H9NO3/c1-3-5(6(9)10)7-4(2)8/h3H,1-2H3,(H,7,8)(H,9,10)/b5-3+
• InChI Key： RZLLYKKORUSDSK-HWKANZROSA-N
• SMILES： OC(/C(=C\C)/NC(C)=O)=O

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives